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Compound of Interest

Compound Name: C16-Sphingosine-1-phosphate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the separation and quantification of
various sphingolipid species using High-Performance Liquid Chromatography (HPLC). The
protocols are designed to be a valuable resource for researchers in lipidomics, cell signaling,
and drug development.

Introduction

Sphingolipids are a complex class of lipids that play crucial roles as both structural components
of cellular membranes and as bioactive molecules in a myriad of cellular processes.[1][2][3]
Key signaling molecules such as ceramide (Cer), sphingosine-1-phosphate (S1P), and
sphingomyelin (SM) are involved in regulating cell growth, differentiation, apoptosis, and stress
responses.[4][5][6] Dysregulation of sphingolipid metabolism has been implicated in numerous
diseases, including cancer, metabolic disorders, and neurodegenerative diseases.[3]
Consequently, the accurate quantification of sphingolipid variants is essential for understanding
their physiological functions and for the development of novel therapeutic strategies.

High-Performance Liquid Chromatography (HPLC), particularly when coupled with mass
spectrometry (MS), has become an indispensable tool for the analysis of sphingolipids.[2][6][7]
HPLC offers high resolution for separating complex lipid mixtures, while MS provides the
sensitivity and specificity required for the identification and quantification of individual molecular
species.[1][6][8] This document outlines detailed protocols for the HPLC-based analysis of
major sphingolipid classes.
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Sphingolipid Signaling Pathways

Sphingolipid metabolism is a complex network of interconnected pathways. The central
molecule, ceramide, can be generated de novo or through the hydrolysis of sphingomyelin.[4]
[5] Ceramide can then be further metabolized to form other bioactive sphingolipids, such as
sphingosine and S1P.[4][5] Ceramide and S1P often exert opposing effects on cellular
processes, with ceramide generally promoting apoptosis and S1P promoting cell survival and
proliferation.[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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